Cas no 1782209-94-2 (2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide
• CAS No: 1782209-94-2
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5266075
• Update Time: 2025-10-21

2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide

• Inchi： 1S/C7H15NO3S/c8-4-1-7(9)2-5-12(10,11)6-3-7/h9H,1-6,8H2
• InChI Key： WUIMOZSINXOJAD-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC(CCN)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide

Comprehensive Overview of 2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide (CAS No. 1782209-94-2)

The compound 2H-Thiopyran-4-ol, 4-(2-aminoethyl)tetrahydro-, 1,1-dioxide (CAS No. 1782209-94-2) is a sulfur-containing heterocyclic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a tetrahydrothiopyran core modified with an aminoethyl group and sulfone functionality, makes it a versatile intermediate for drug discovery and specialty chemical synthesis. Researchers are increasingly interested in this compound due to its potential role in modulating biological targets, particularly in neurological and metabolic disorders.

In recent years, the demand for sulfur-containing heterocycles like 2H-Thiopyran-4-ol derivatives has surged, driven by their prevalence in FDA-approved drugs. The 1,1-dioxide moiety enhances the compound's stability and solubility, addressing key challenges in drug formulation. A 2023 study highlighted sulfone-functionalized thiopyrans as promising candidates for kinase inhibition, aligning with current trends in targeted cancer therapies and precision medicine.

The synthesis of CAS 1782209-94-2 typically involves the oxidation of corresponding thiopyran precursors, followed by selective functionalization of the 4-position. Advanced techniques like flow chemistry and enzymatic catalysis have improved yields and reduced environmental impact, responding to growing industry focus on green chemistry principles. Analytical characterization often combines NMR spectroscopy and mass spectrometry to confirm the tetrahydro ring conformation and sulfone oxidation state.

From a commercial perspective, 4-(2-aminoethyl)tetrahydro-2H-thiopyran-4-ol 1,1-dioxide has seen rising procurement from contract research organizations (CROs) and pharmaceutical innovators. Market analysts note its inclusion in several patent applications for neuroprotective agents and G-protein coupled receptor (GPCR) modulators. The compound's chiral centers also make it valuable for developing enantioselective catalysts in asymmetric synthesis.

Quality control standards for 1782209-94-2 emphasize purity thresholds >98%, with strict limits on residual solvents. Storage recommendations typically specify -20°C under inert atmosphere to preserve the aminoethyl group's reactivity. These protocols reflect broader industry shifts toward quality-by-design (QbD) approaches in fine chemical manufacturing.

Emerging applications explore the compound's potential in bioconjugation chemistry, where the sulfone group serves as a handle for protein modification. This aligns with booming interest in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Computational studies suggest the scaffold's compatibility with cryo-EM visualization techniques, valuable for structure-based drug design.

Regulatory considerations for 2H-Thiopyran-4-ol derivatives focus on proper hazard communication under GHS classification systems. While not classified as hazardous under standard protocols, material safety data sheets (MSDS) recommend standard laboratory precautions during handling. The compound's low ecotoxicity profile makes it attractive for sustainable development initiatives in the chemical industry.

Future research directions may explore metabolomic profiling of this thiopyran derivative and its prodrug potential. With the pharmaceutical industry's growing emphasis on drug repurposing, existing safety data on related sulfone compounds could accelerate translational studies. The development of continuous manufacturing processes for this intermediate remains an active area of process chemistry optimization.